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A Note on Chemical Identification: The provided CAS number 887585-71-9 does not
correspond to a publicly documented chemical substance. However, the context of the query
strongly suggests an interest in the well-documented BRAF inhibitor, Dabrafenib. This guide
will focus on Dabrafenib, also known as GSK2118436, which is a key therapeutic agent in
cancer research and treatment. The CAS number for Dabrafenib free base is 1195765-45-7,
and for its mesylate salt, it is 1195768-06-9.

This technical guide is intended for researchers, scientists, and drug development
professionals, providing a comprehensive overview of the chemical and physical properties of
Dabrafenib, along with its mechanism of action and practical considerations for its use in a
laboratory setting.

Compound Identification and Structure

Dabrafenib is a potent and selective inhibitor of the RAF kinases, which are crucial components
of the MAPK/ERK signaling pathway.[1][2] Its chemical structure is designed for oral
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bioavailability and targeted action against specific mutations in the BRAF gene, most notably
the V600OE mutation.[1][3]

IUPAC Name: N-{3-[5-(2-Amino-4-pyrimidinyl)-2-(1,1-dimethylethyl)-1,3-thiazol-4-yl]-2-
fluorophenyl}-2,6-difluorobenzenesulfonamide[1]

Synonyms: GSK2118436, Tafinlar[1]

Molecular Formula: C23H20F3N502S2[1][4]

Molecular Weight: 519.56 g/mol [1][2][4][5]

The following diagram illustrates the two-dimensional chemical structure of Dabrafenib.
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Caption: 2D Structure of Dabrafenib.

Physicochemical Properties

The physicochemical properties of a compound are critical for its handling, formulation, and
pharmacokinetic profile. Dabrafenib is a solid powder at room temperature.[1]
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Property Value Source
Appearance Solid powder [1]
Purity (typical) >98% or >99% by HPLC [2][4]

Soluble in DMSO (e.g., at 30
- mg/mL).[2][4] Soluble in
Solubility . [1][2][4]
ethanol at 1 mg/mL with slight

warming.[2][4]

Stable for months at room
Storage (Powder) temperature, or for up to 3 [1112114]
years at -20°C.[1][2][4]

Store at -20°C and use within
3 months to prevent loss of

Storage (In Solution) potency. It is recommended to [2][4]
aliquot to avoid multiple

freeze-thaw cycles.[2][4]

Expert Insight: The solubility of Dabrafenib in DMSO is a key practical detail for in vitro studies.
When preparing stock solutions, it is crucial to use anhydrous DMSO to prevent moisture
contamination, which can reduce solubility.[5] For cellular assays, the final concentration of
DMSO should be kept low (typically <0.1%) to avoid off-target effects.

Mechanism of Action and Biological Activity

Dabrafenib is a highly selective ATP-competitive inhibitor of RAF kinases.[3] Its primary targets
are the mutated forms of the BRAF protein, particularly BRAF V600E.[2][3][4][5]

The mitogen-activated protein kinase (MAPK) signaling pathway is a critical regulator of cell
growth, proliferation, and survival. In many cancers, particularly melanoma, mutations in the
BRAF gene lead to constitutive activation of this pathway, driving uncontrolled cell division.
Dabrafenib’'s mechanism of action involves binding to the ATP-binding site of the mutated
BRAF kinase, thereby inhibiting its activity and downstream signaling. This leads to the
inhibition of MEK and ERK phosphorylation, ultimately resulting in the suppression of tumor cell
proliferation and induction of apoptosis.[3]
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The following diagram illustrates the simplified MAPK/ERK signaling pathway and the point of
inhibition by Dabrafenib.
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Caption: Simplified MAPK/ERK signaling pathway and Dabrafenib's point of inhibition.

In Vitro Activity: Dabrafenib demonstrates potent inhibitory activity against various BRAF
mutants in cell-free assays, with IC50 values in the low nanomolar range.
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Target IC50 (nM) Source
BRAF V600E 0.6-0.7 [21[5]
BRAF V600K 0.5 [2]14]
Wild-type BRAF 3.2-5.2 [21[41[5]
c-RAF 5.0-6.3 [21[41[5]

Expert Insight: The selectivity of Dabrafenib for mutant BRAF over the wild-type form is a key
aspect of its therapeutic window. This selectivity helps to minimize off-target effects in cells that
do not carry the BRAF mutation. However, it is important to note that Dabrafenib can also
inhibit other kinases at higher concentrations.[3]

Experimental Protocols: Preparation of Dabrafenib
Stock Solution

Accurate and consistent preparation of stock solutions is fundamental for reproducible
experimental results. The following is a standard protocol for preparing a 10 mM Dabrafenib
stock solution in DMSO.

Materials:

Dabrafenib powder (lyophilized)[2][4]

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated pipettes
Procedure:

o Calculate the required mass of Dabrafenib: For a 10 mM stock solution, the required mass
can be calculated using the formula: Mass (mg) = Molarity (M) x Volume (L) x Molecular
Weight ( g/mol ). For example, to prepare 1 mL of a 10 mM stock solution:
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o Mass = 0.010 mol/L * 0.001 L * 519.56 g/mol = 0.0051956 g = 5.2 mg

» Weigh the Dabrafenib powder: Carefully weigh the calculated amount of Dabrafenib powder
in a sterile microcentrifuge tube.

o Add DMSO: Add the appropriate volume of anhydrous DMSO to the tube. For the example
above, add 1 mL of DMSO.

o Dissolve the powder: Vortex the tube until the powder is completely dissolved. Gentle
warming in a water bath may be used to aid dissolution.[2][4]

» Aliquot and store: Aliquot the stock solution into smaller volumes in sterile tubes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for up to 3 months.[2][4]

The following workflow diagram outlines the process for preparing a Dabrafenib stock solution.
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Caption: Workflow for preparing a Dabrafenib stock solution.

Conclusion

Dabrafenib is a cornerstone in the targeted therapy of BRAF-mutated cancers. A thorough
understanding of its chemical and physical properties is essential for its effective and safe use
in research and drug development. This guide provides a foundational overview to aid
scientists in their work with this important compound. It is always recommended to consult the
specific product datasheet and relevant safety data sheets (SDS) for the most up-to-date and
detailed information.

References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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